Cas no 897620-51-8 (2-(4-chlorophenoxy)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)acetamide
• CAS No: 897620-51-8
• MF: C₁₇H₁₅ClN₂O₄S
• MW: 378.830002069473
• CID: 5942872
• PubChem ID: 7244547
• Update Time: 2025-06-09

2-(4-chlorophenoxy)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)acetamide
• Acetamide, 2-(4-chlorophenoxy)-N-(5,6-dimethoxy-2-benzothiazolyl)-
• F2525-0050
• AB00679202-01
• 2-(4-chlorophenoxy)-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)acetamide
• 897620-51-8
• AKOS024656790

• Inchi： 1S/C17H15ClN2O4S/c1-22-13-7-12-15(8-14(13)23-2)25-17(19-12)20-16(21)9-24-11-5-3-10(18)4-6-11/h3-8H,9H2,1-2H3,(H,19,20,21)
• InChI Key： DRBFHPMCCKYHON-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC(OC)=C(OC)C=C2S1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 378.0441058g/mol
• Monoisotopic Mass: 378.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(4-chlorophenoxy)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)acetamide

Introduction to 2-(4-chlorophenoxy)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 897620-51-8) and Its Emerging Applications in Chemical Biology

The compound 2-(4-chlorophenoxy)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)acetamide, identified by the CAS number 897620-51-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential biological activities and its role in the development of novel therapeutic agents. The structural composition of this compound, featuring a 4-chlorophenoxy group and a 5,6-dimethoxy-1,3-benzothiazol-2-yl moiety, suggests a high degree of specificity that may contribute to its efficacy in targeting various biological pathways.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry, owing to their broad spectrum of biological activities. The presence of the 5,6-dimethoxy-1,3-benzothiazol-2-yl group in this compound is particularly noteworthy, as it has been associated with enhanced binding affinity to certain enzymes and receptors. This feature makes it a promising candidate for further exploration in drug discovery programs aimed at modulating these targets. Additionally, the 4-chlorophenoxy substituent introduces a potential site for interaction with biological molecules, which could be exploited to develop molecules with improved pharmacokinetic properties.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug design. The dual functionality provided by its structural components allows for the simultaneous interaction with multiple biological targets, a strategy that has shown promise in overcoming limitations associated with single-target drugs. This approach is particularly relevant in addressing complex diseases that involve multiple pathological mechanisms. The compound’s potential to act on more than one target makes it an attractive candidate for further investigation.

Moreover, the synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies that enable the construction of complex molecular architectures with high precision. The ability to incorporate functional groups such as 4-chlorophenoxy and 5,6-dimethoxy-1,3-benzothiazol-2-yl into a single molecule underscores the progress made in organic synthesis techniques. These methodologies not only facilitate the preparation of novel compounds but also enhance our understanding of structure-activity relationships (SAR), which is crucial for optimizing biological activity.

From a computational chemistry perspective, the molecular modeling of 2-(4-chlorophenoxy)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)acetamide has revealed insights into its binding interactions with potential biological targets. Studies using molecular docking techniques have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways and cancer signaling. These findings are consistent with recent experimental data demonstrating the efficacy of benzothiazole derivatives in modulating these pathways. The computational predictions provide a valuable framework for designing experiments aimed at validating these interactions.

The pharmacological profile of this compound is further enhanced by its favorable solubility properties, which are critical for drug formulation and delivery. The presence of polar functional groups such as hydroxyl and amide moieties contributes to its solubility in both aqueous and organic solvents, making it suitable for various pharmaceutical applications. This characteristic is particularly important for developing formulations that require precise control over drug release and bioavailability.

Recent preclinical studies have begun to explore the therapeutic potential of this compound in several disease models. Initial findings suggest that it may exhibit anti-inflammatory and anticancer properties, although further research is needed to fully elucidate its mechanism of action and therapeutic efficacy. These early results are encouraging and warrant additional investigation into its potential as a lead compound for drug development.

The role of 2-(4-chlorophenoxy)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 897620-51-8) extends beyond mere biochemical activity; it also represents a significant step forward in sustainable chemical synthesis. The development of efficient synthetic routes not only reduces costs but also minimizes waste generation, aligning with global efforts to promote green chemistry principles. This approach is particularly important as the demand for novel pharmaceuticals continues to grow.

In conclusion,2-(4-chlorophenoxy)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)acetamide stands as a testament to the progress being made in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in addressing some of today’s most pressing medical challenges.